Cas no 57212-58-5 (PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT)
PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT Chemical and Physical Properties
Names and Identifiers
-
- PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT
- Pyridoxylideneisoleucinepotassiumsalt
- N-[[3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridyl]methylene]-L-isoleucine potassium salt
- potassium,(2S,3S)-2-[[(Z)-[5-(hydroxymethyl)-2-methyl-3-oxopyridin-4-ylidene]methyl]amino]-3-methylpentanoate
- potassium;(2S,3S)-2-[[3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl]methylideneamino]-3-methylpentanoate
- potassium (2S,3S)-2-((E)-(3-hydroxy-5-(hydroxymethyl)-2-methylpyridin-4-yl)methyleneamino)-3-methylpentanoate
- T72641
- DTXSID70659943
- Potassium (2S,3S)-2-({(Z)-[5-(hydroxymethyl)-2-methyl-3-oxopyridin-4(3H)-ylidene]methyl}amino)-3-methylpentanoate
- 57212-58-5
- pyridoxylidene-l-isoleucinepotassiumsalt
- P0989
-
- MDL: MFCD00059937
- Inchi: 1S/C14H20N2O4.K/c1-4-8(2)12(14(19)20)16-6-11-10(7-17)5-15-9(3)13(11)18;/h5-6,8,12,17-18H,4,7H2,1-3H3,(H,19,20);/q;+1/p-1/b16-6+;/t8-,12-;/m0./s1
- InChI Key: XSFPFDWBPBZUOO-LDTZQZDYSA-M
- SMILES: [K+].[O-]C([C@H]([C@@H](C)CC)/N=C/C1=C(C(C)=NC=C1CO)O)=O
Computed Properties
- Exact Mass: 318.09800
- Monoisotopic Mass: 318.09818858g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 497
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 105.84000
- LogP: 0.17140
PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P867727-250mg |
Pyridoxylidene-L-isoleucine Potassium Salt |
57212-58-5 | ≥95% | 250mg |
¥198.00 | 2022-09-01 | |
| TRC | P840618-10mg |
Pyridoxylidene-L-isoleucine Potassium Salt |
57212-58-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P840618-50mg |
Pyridoxylidene-L-isoleucine Potassium Salt |
57212-58-5 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P840618-100mg |
Pyridoxylidene-L-isoleucine Potassium Salt |
57212-58-5 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-485263-1g |
Pyridoxylidene-L-isoleucine Potassium Salt, |
57212-58-5 | 1g |
¥2053.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-485263-1 g |
Pyridoxylidene-L-isoleucine Potassium Salt, |
57212-58-5 | 1g |
¥2,053.00 | 2023-07-11 |
PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT
Recent Advances in the Study of Pyridoxylidene-L-Isoleucine Potassium Salt (CAS: 57212-58-5)
Pyridoxylidene-L-Isoleucine Potassium Salt (CAS: 57212-58-5) is a derivative of vitamin B6 and the amino acid L-isoleucine, which has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is known for its potential applications in metabolic regulation, enzyme cofactor activity, and therapeutic interventions. Recent studies have explored its biochemical properties, synthesis methods, and pharmacological effects, providing new insights into its utility in medical and industrial applications.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Pyridoxylidene-L-Isoleucine Potassium Salt in modulating metabolic pathways. The researchers utilized high-performance liquid chromatography (HPLC) and mass spectrometry to analyze its stability and interaction with cellular enzymes. The results indicated that this compound exhibits strong binding affinity to pyridoxal phosphate-dependent enzymes, suggesting its potential as a cofactor in amino acid metabolism. Furthermore, the study highlighted its enhanced solubility in aqueous solutions due to the potassium salt formulation, which improves bioavailability.
Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's anti-inflammatory properties were examined. Using in vitro models, the researchers demonstrated that Pyridoxylidene-L-Isoleucine Potassium Salt effectively inhibits pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens new avenues for its application in treating inflammatory diseases, including rheumatoid arthritis and chronic inflammatory conditions. The study also noted the compound's low cytotoxicity, making it a promising candidate for further preclinical development.
In addition to its therapeutic potential, recent research has focused on optimizing the synthesis of Pyridoxylidene-L-Isoleucine Potassium Salt. A 2023 study in Organic Process Research & Development presented a scalable and cost-effective method for its production, utilizing green chemistry principles. The new synthetic route reduces the use of hazardous solvents and improves yield, addressing previous challenges in large-scale manufacturing. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into commercial products.
Looking ahead, the versatility of Pyridoxylidene-L-Isoleucine Potassium Salt continues to inspire interdisciplinary research. Ongoing clinical trials are evaluating its efficacy in metabolic disorders, while computational studies are exploring its molecular interactions at the atomic level. As the scientific community gains a deeper understanding of its mechanisms, this compound is poised to play a pivotal role in advancing both fundamental research and applied therapeutics.
57212-58-5 (PYRIDOXYLIDENE-L-ISOLEUCINE POTASSIUM SALT) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)